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Compound of Interest

Compound Name: (S)-TCO-PEG3-amine

Cat. No.: B11829541 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

(S)-TCO-PEG3-amine is a versatile chemical tool employed in bioconjugation and drug

delivery.[1] It features a trans-cyclooctene (TCO) moiety, which is known for its high reactivity in

strain-promoted inverse-electron-demand Diels-Alder cycloaddition (SPIEDAC) reactions with

tetrazine derivatives. This "click chemistry" is characterized by its rapid kinetics, high specificity,

and biocompatibility, as it proceeds efficiently under mild, aqueous conditions without the need

for a catalyst.[2][3] The polyethylene glycol (PEG) spacer enhances solubility and stability,

while the amine group allows for conjugation to various biomolecules.[1][4] These properties

make (S)-TCO-PEG3-amine an ideal reagent for labeling cells for various applications,

including imaging, diagnostics, and targeted drug delivery.[1][3][5]

The TCO-tetrazine ligation is one of the fastest bioorthogonal reactions known, with second-

order rate constants reported to be in the range of 1 to 1 x 10^6 M⁻¹s⁻¹.[2] This rapid reaction

allows for efficient labeling even at low concentrations of reactants.[2][6]

Data Presentation
Table 1: Reaction Kinetics of TCO-Tetrazine Ligation

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b11829541?utm_src=pdf-interest
https://www.benchchem.com/product/b11829541?utm_src=pdf-body
https://www.chemimpex.com/products/35078
https://broadpharm.com/protocol_files/tco_tz_click_chemistry
https://conju-probe.com/product/tco-peg3-amin/
https://www.chemimpex.com/products/35078
https://vectorlabs.com/products/tco-peg3-amine/?print-products=pdf
https://www.benchchem.com/product/b11829541?utm_src=pdf-body
https://www.chemimpex.com/products/35078
https://conju-probe.com/product/tco-peg3-amin/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3925366/
https://broadpharm.com/protocol_files/tco_tz_click_chemistry
https://broadpharm.com/protocol_files/tco_tz_click_chemistry
https://pmc.ncbi.nlm.nih.gov/articles/PMC3230320/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11829541?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reactants Reaction Type
Second-Order Rate
Constant (k₂)
[M⁻¹s⁻¹]

Key Characteristics

trans-Cyclooctene

(TCO) & Tetrazine

(Tz)

Inverse-electron-

demand Diels-Alder

(iEDDA)

~800 - 30,000[7]

Extremely fast, highly

specific,

bioorthogonal, and

catalyst-free.[7]

Cyclooctyne (e.g.,

DBCO) & Azide

Strain-Promoted

Alkyne-Azide

Cycloaddition

(SPAAC)

~1[7]

Catalyst-free and

bioorthogonal, but

significantly slower

than iEDDA.[7]

NHS Ester & Primary

Amine
Amine Coupling

Variable, generally

slower

Widely used but not

bioorthogonal; can

react with any

accessible primary

amine.[7]

Experimental Protocols
This protocol describes the labeling of cells that have been metabolically engineered to display

tetrazine groups on their surface. This is a common strategy where cells are cultured with a

tetrazine-modified sugar, which is then incorporated into cell surface glycans.

Materials

Cells metabolically labeled with tetrazine moieties

(S)-TCO-PEG3-amine

Anhydrous Dimethyl Sulfoxide (DMSO)

Phosphate-Buffered Saline (PBS), pH 7.4

Cell culture medium

Bovine Serum Albumin (BSA)
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Microcentrifuge tubes

Orbital shaker or rocker

Protocol for Cell Labeling

Cell Preparation:

Harvest tetrazine-labeled cells and wash them twice with ice-cold PBS containing 1%

BSA.

Resuspend the cells in cold PBS with 1% BSA to a concentration of 1 x 10⁶ cells/mL.

Reagent Preparation:

Prepare a 10 mM stock solution of (S)-TCO-PEG3-amine in anhydrous DMSO.

Further dilute the stock solution to the desired working concentration (e.g., 100 µM) in

PBS immediately before use.

Labeling Reaction:

Add the diluted (S)-TCO-PEG3-amine solution to the cell suspension. The final

concentration of the TCO reagent can be optimized but a starting point of 25-50 µM is

recommended.

Incubate the cells for 30-60 minutes at room temperature or 4°C with gentle rocking or

shaking.

Washing:

After incubation, pellet the cells by centrifugation (e.g., 300 x g for 5 minutes).

Remove the supernatant and wash the cells three times with cold PBS containing 1% BSA

to remove any unreacted labeling reagent.

Downstream Applications:
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The TCO-labeled cells are now ready for subsequent steps, such as conjugation with a

tetrazine-functionalized imaging agent, drug molecule, or for analysis by flow cytometry.

Mandatory Visualization
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Labeling Post-Labeling
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Caption: Experimental workflow for labeling cells with (S)-TCO-PEG3-amine.
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Caption: Bioorthogonal ligation of (S)-TCO-PEG3-amine to a tetrazine-modified cell surface

glycan.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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